2-((4-cyclopropyl-3-(furan-2-yl)-5-oxo-4,5-dihydro-1H-1,2,4-triazol-1-yl)methyl)benzonitrile

• IUPAC Name: 2-[[4-cyclopropyl-3-(furan-2-yl)-5-oxo-1,2,4-triazol-1-yl]methyl]benzonitrile
• InChI: InChI=1S/C17H14N4O2/c18-10-12-4-1-2-5-13(12)11-20-17(22)21(14-7-8-14)16(19-20)15-6-3-9-23-15/h1-6,9,14H,7-8,11H2
• InChI Key: OYPJCPKFFGWEJL-UHFFFAOYSA-N
• Canonical SMILES: C1CC1N2C(=NN(C2=O)CC3=CC=CC=C3C#N)C4=CC=CO4
• Molecular Formula: C17H14N4O2
• Molecular Weight: 306.32 g/mol
• CAS No.: 1797588-36-3

Description

2-((4-cyclopropyl-3-(furan-2-yl)-5-oxo-4,5-dihydro-1H-1,2,4-triazol-1-yl)methyl)benzonitrile is a useful research compound. Its molecular formula is C17H14N4O2 and its molecular weight is 306.325. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as soluble. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

• Heterocyclic Compounds with Biological Activity : Heterocyclic compounds bearing 1,2,4-triazole and 4,5-dihydro-1H-1,2,4-triazole-5-one rings, similar to the compound , exhibit a broad spectrum of biological activities. Schiff bases, often containing these heterocyclic compounds, are used in pharmaceutical chemistry, offering potential for treating various diseases (Gürbüz et al., 2020).

• Cytotoxic Activities and SARs : A study on acrylonitriles, which are structurally related to the compound , showed cytotoxic potency on human cancer cell lines. The study highlighted the importance of specific substituents for cytotoxic activity, offering insights into the design of anticancer drugs (Sa̧czewski et al., 2004).

• DNA Interaction Properties : Research on triazol compounds for potential use in photodynamic therapy revealed their binding abilities to DNA and photo cleavage activities, indicating their potential as anticancer drugs (Demirbaş et al., 2019).

• Antibacterial, Antiurease, and Antioxidant Activities : Derivatives of 1,2,4-triazole, like the compound , have been evaluated for antibacterial, antiurease, and antioxidant activities, showing effective antiurease and antioxidant properties (Sokmen et al., 2014).

• Pharmacological Properties : The pharmacological effects of triazole derivatives on the central nervous system in mice were investigated, with findings suggesting significant antinociceptive properties (Siwek et al., 2008).

• Antimicrobial Activity : The antimicrobial activity of certain triazole derivatives was evaluated, providing insights into their potential as antimicrobial agents (Siwek et al., 2009).